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Compound of Interest

Compound Name: N-Isopropyl-4-methoxyaniline

Cat. No.: B103625 Get Quote

Introduction: The Strategic Importance of N-
Isopropyl-4-methoxyaniline in Modern Agrochemical
Design
N-Isopropyl-4-methoxyaniline, a substituted aniline derivative, is emerging as a pivotal

building block in the synthesis of novel agrochemicals. Its unique structural features—a

secondary isopropylamine group and a methoxy-activated phenyl ring—offer a versatile

platform for creating a diverse range of herbicidal, fungicidal, and insecticidal candidates. The

isopropyl group can impart favorable physicochemical properties such as optimal lipophilicity

for enhanced plant uptake and translocation, while the methoxy-substituted aniline core is a

well-established pharmacophore in numerous commercial agrochemicals.

These application notes provide a comprehensive guide for researchers and professionals in

the agrochemical industry on the utility of N-Isopropyl-4-methoxyaniline. We will delve into its

application in the synthesis of two major classes of herbicides: triazines and phenylureas. The

protocols detailed herein are based on established and robust chemical transformations,

offering a practical framework for the development of next-generation crop protection agents.
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A thorough understanding of the starting material's properties is crucial for reaction optimization

and safety.

Property Value Source

CAS Number 16495-67-3 --INVALID-LINK--

Molecular Formula C₁₀H₁₅NO --INVALID-LINK--

Molecular Weight 165.23 g/mol --INVALID-LINK--

Appearance
Not specified, likely a liquid or

low-melting solid
-

Boiling Point Not specified -

Melting Point Not specified -

Solubility
Expected to be soluble in

common organic solvents
-

Application I: Synthesis of Novel Triazine Herbicides
Triazine herbicides are a cornerstone of modern agriculture, known for their effectiveness in

controlling broadleaf and grassy weeds.[1] The synthetic pathway to these compounds typically

involves the sequential nucleophilic substitution of the chlorine atoms on cyanuric chloride with

various amines.[2][3][4][5][6][7] The differential reactivity of the chlorine atoms on the triazine

ring allows for controlled, stepwise additions, enabling the synthesis of a diverse library of

compounds.[4][5][7]

N-Isopropyl-4-methoxyaniline serves as an excellent nucleophile in this reaction, owing to

the electron-donating effect of the methoxy group and the secondary amine. By reacting N-
Isopropyl-4-methoxyaniline with cyanuric chloride, novel triazine herbicides with potentially

unique selectivity and efficacy profiles can be developed.

Logical Workflow for Triazine Herbicide Synthesis
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Step 1: Monosubstitution

Step 2: Disubstitution

Cyanuric Chloride

2-Chloro-4-(N-isopropyl-4-methoxyanilino)-
6-R-amino-1,3,5-triazine

  + N-Isopropyl-4-methoxyaniline
(0-5 °C, Base)

N-Isopropyl-4-
methoxyaniline

Novel Triazine Herbicide

  + Second Amine (R-NH2)
(Room Temp to 50 °C, Base)

Second Amine (R-NH2)

Route A: Isocyanate Pathway Route B: Urea Pathway

N-Isopropyl-4-
methoxyaniline

N-Isopropyl-4-methoxyphenyl
isocyanate

  + Phosgene

Phosgene or equivalent

Novel Phenylurea Herbicide

  + Amine

Amine (R1R2NH)

N-Isopropyl-4-
methoxyaniline

Novel Phenylurea Herbicide

  + Urea, Acid Catalyst, Heat

Urea
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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